Cas no 2229011-84-9 ((1H-imidazol-5-yl)methanesulfonamide)

• Product Name: (1H-imidazol-5-yl)methanesulfonamide
• CAS No: 2229011-84-9
• MF: C₄H₇N₃O₂S
• MW: 161.182278871536
• CID: 5815059
• PubChem ID: 152672751
• Update Time: 2025-11-02

(1H-imidazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1H-imidazol-5-yl)methanesulfonamide
• EN300-1990092
• 2229011-84-9

• Inchi： 1S/C4H7N3O2S/c5-10(8,9)2-4-1-6-3-7-4/h1,3H,2H2,(H,6,7)(H2,5,8,9)
• InChI Key： ZLWRTNOURBQMTA-UHFFFAOYSA-N
• SMILES： S(CC1=CN=CN1)(N)(=O)=O

Computed Properties

• Exact Mass: 161.02589765g/mol
• Monoisotopic Mass: 161.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 97.2Ų

Additional information on (1H-imidazol-5-yl)methanesulfonamide

Exploring (1H-imidazol-5-yl)methanesulfonamide (CAS No. 2229011-84-9): Properties, Applications, and Future Prospects

(1H-imidazol-5-yl)methanesulfonamide (CAS No. 2229011-84-9) is a specialized imidazole derivative with a methanesulfonamide functional group. This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceutical research, biochemistry, and material science. Researchers are particularly interested in its role as a building block for more complex molecules and its potential biological activity.

The molecular structure of (1H-imidazol-5-yl)methanesulfonamide combines the versatile imidazole ring with a sulfonamide group, making it an interesting subject for drug discovery and medicinal chemistry. Recent studies have explored its potential as a enzyme inhibitor or receptor modulator, particularly in the context of neurological disorders and metabolic diseases. These investigations align with current trends in personalized medicine and targeted therapy, which are among the most searched topics in pharmaceutical research today.

From a chemical synthesis perspective, 2229011-84-9 serves as a valuable intermediate for creating more complex heterocyclic compounds. Its imidazole core provides excellent hydrogen bonding capabilities, while the methanesulfonamide moiety offers potential for solubility enhancement in drug formulations. These properties make it particularly relevant in current discussions about drug delivery systems and bioavailability improvement, topics that frequently appear in scientific literature and patent applications.

The physicochemical properties of (1H-imidazol-5-yl)methanesulfonamide contribute to its growing importance in chemical biology. Its moderate lipophilicity and ability to participate in molecular interactions make it suitable for various bioconjugation strategies. Recent publications have highlighted its potential in proteomics research and chemical probe development, areas that are currently experiencing rapid growth and generating numerous scientific queries online.

In the field of material science, researchers are examining the potential of 2229011-84-9 as a component in functional materials. Its dual functionality allows for incorporation into polymeric systems and coordination complexes, with possible applications in sensor technology and catalysis. These applications connect with current industry demands for smart materials and sustainable chemistry solutions, which dominate many technical discussions and search trends.

The synthetic accessibility of (1H-imidazol-5-yl)methanesulfonamide makes it particularly attractive for scale-up production in industrial settings. Recent process optimization studies have focused on improving yield and purity while maintaining cost-effectiveness, addressing common concerns in chemical manufacturing that frequently appear in technical forums and patent searches.

Quality control of CAS 2229011-84-9 involves rigorous analytical characterization using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for researchers who often search for information about compound purity standards and analytical protocols in their work with specialized chemicals.

Looking toward future applications, (1H-imidazol-5-yl)methanesulfonamide shows promise in emerging areas like biocatalysis and green chemistry. Its potential role in enzyme mimetics and sustainable synthesis pathways aligns with global research priorities and frequently searched topics in environmental science and industrial biotechnology.

The safety profile of 2229011-84-9 has been investigated through standard toxicological assessments, with current data suggesting appropriate handling procedures for laboratory use. This information responds to common queries about chemical safety and risk assessment that frequently appear in scientific databases and safety documentation searches.

As research continues, (1H-imidazol-5-yl)methanesulfonamide maintains its position as a compound of significant interest across multiple disciplines. Its versatility and potential applications ensure that it remains a subject of ongoing investigation and a frequent search term in scientific literature and patent databases, particularly in relation to structure-activity relationships and molecular design strategies.